2-(4-Fluorobenzylthio)ethylamine
Overview
Description
2-(4-Fluorobenzylthio)ethylamine, also known as Fluorinated Ethyl Amine, is a chemical compound in the class of substituted phenethylamines. It has a molecular weight of 185.27 and its IUPAC name is 2-[(4-fluorobenzyl)sulfanyl]ethylamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,5-7,11H2 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 185.26 . It is stored at ambient temperature .Scientific Research Applications
2-(4-Fluorobenzylthio)ethylamine has been used in a variety of scientific research experiments. It has been used as a substrate for the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as serotonin and dopamine. It has also been used in studies of the binding of drugs to their target proteins, as well as in studies of the regulation of gene expression. Additionally, this compound has been used as a ligand in studies of the structure and function of proteins and nucleic acids.
Mechanism of Action
2-(4-Fluorobenzylthio)ethylamine acts as a substrate for MAO, and its binding to the enzyme is thought to be mediated by hydrogen bonds and hydrophobic interactions. MAO is responsible for the breakdown of neurotransmitters, and this compound has been used to study the regulation of this process. Additionally, this compound has been used in studies of the binding of drugs to their target proteins, as well as in studies of the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to inhibit the activity of MAO, resulting in an increase in the levels of neurotransmitters such as serotonin and dopamine. This can lead to an increase in mood and energy levels. Additionally, this compound has been shown to have an effect on the regulation of gene expression, as well as the binding of drugs to their target proteins.
Advantages and Limitations for Lab Experiments
2-(4-Fluorobenzylthio)ethylamine has a number of advantages for laboratory experiments. It is relatively easy to synthesize and is available in a variety of forms, including aqueous solutions, solid forms, and as a powder. Additionally, it is relatively stable and has a long shelf life. However, it is important to note that this compound is a potentially hazardous compound and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 2-(4-Fluorobenzylthio)ethylamine. It could be used to further study the regulation of gene expression and the binding of drugs to their target proteins. Additionally, it could be used to study the effects of MAO inhibition on various biochemical and physiological processes. Finally, this compound could be used to study the effects of drugs on the nervous system, as well as the effects of drugs on the development of neurological disorders.
Safety and Hazards
Safety information indicates that 2-(4-Fluorobenzylthio)ethylamine may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,5-7,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZZHOBZYZWMETL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSCCN)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201267841 |
Source
|
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201267841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
143627-49-0 |
Source
|
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]ethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=143627-49-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[(4-Fluorophenyl)methyl]thio]ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201267841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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